3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% (3C5MBA) is a synthetic organic compound that is used in various scientific and industrial applications. It has been studied for its potential use in drug synthesis, as well as its use in the development of new compounds for various biochemical and physiological applications. This article will provide an overview of 3C5MBA, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% has been studied for its potential use in drug synthesis, as well as its use in the development of new compounds for various biochemical and physiological applications. It has been used as a reagent in the synthesis of various drugs and other compounds, such as anti-cancer drugs, anti-inflammatory agents, and antifungal agents. It has also been used in the synthesis of various heterocyclic compounds, such as thiazoles, thiophenes, and pyrroles.
Mechanism of Action
The mechanism of action of 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% is not yet fully understood. However, it is thought to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also thought to act as an antioxidant, which can help protect cells from oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% are not yet fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and antifungal properties. It has also been shown to have antioxidant properties, which can help protect cells from oxidative damage. Additionally, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The main advantages of using 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments are that it is relatively easy to synthesize, and it is highly pure (95%). Additionally, it has been shown to have a wide range of biochemical and physiological effects, which makes it a useful tool for studying various biological processes. However, there are some limitations to using 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments. For example, it is not yet fully understood how it works, and it is not yet known how it interacts with other compounds or drugs. Additionally, it is not yet known how it affects the human body, and it is not known if it has any toxic effects.
Future Directions
There are several potential future directions for the use of 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95%. One potential direction is the development of new drugs and other compounds based on 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95%. Additionally, further research could be done to better understand the mechanism of action of 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95%, as well as its biochemical and physiological effects. Additionally, further research could be done to determine the toxicity of 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% and its potential interactions with other compounds and drugs. Finally, further research could be done to determine the potential applications of 3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% in various industries, such as the pharmaceutical and agricultural industries.
Synthesis Methods
3-(4-Chloro-2-methylphenyl)-5-methoxybenzoic acid, 95% is synthesized by an acid-catalyzed condensation reaction between 4-chloro-2-methylphenol and 5-methoxybenzoic acid. This reaction is carried out in an aqueous medium at a temperature of 80-90°C, and the resulting product is then recrystallized from ethanol to obtain a 95% pure product.
properties
IUPAC Name |
3-(4-chloro-2-methylphenyl)-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO3/c1-9-5-12(16)3-4-14(9)10-6-11(15(17)18)8-13(7-10)19-2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGTXULITJTUDNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)C2=CC(=CC(=C2)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00690369 |
Source
|
| Record name | 4'-Chloro-5-methoxy-2'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261958-92-2 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-chloro-5-methoxy-2′-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261958-92-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Chloro-5-methoxy-2'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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